5-ethyl-2-((2-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-methylpyrimidin-4(3H)-one

• IUPAC Name: 5-ethyl-2-[2-[3-(4-methoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C23H24N4O3S2/c1-4-17-14(2)24-23(25-22(17)29)32-13-21(28)27-19(15-7-9-16(30-3)10-8-15)12-18(26-27)20-6-5-11-31-20/h5-11,19H,4,12-13H2,1-3H3,(H,24,25,29)
• InChI Key: IXZIVMYHJFXLFN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)SCC(=O)N2C(CC(=N2)C3=CC=CS3)C4=CC=C(C=C4)OC)C
• Molecular Formula: C23H24N4O3S2
• Molecular Weight: 468.6 g/mol

Description

5-ethyl-2-((2-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-methylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C23H24N4O3S2 and its molecular weight is 468.59. The purity is usually 95%.
BenchChem offers high-quality 5-ethyl-2-((2-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-methylpyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-ethyl-2-((2-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-methylpyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis of complex pyrazolopyrimidinones and related derivatives has been explored to evaluate their potential in pharmacological activities. For instance, Mahmoud et al. (2017) synthesized a series of novel pyrazolopyrimidinones, demonstrating their chemical versatility and potential pharmacological activities, including antioxidant and anticancer properties【Mahmoud, E. A. El-Bordany, & G. A. Elsayed, 2017】(https://consensus.app/papers/synthesis-pharmacological-activities-mahmoud/0c065cec28665f338a11a89120c45a64/?utm_source=chatgpt). This highlights the role of such compounds in developing new therapeutic agents with potential efficacy against various diseases.

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal potentials of thiazoles and their fused derivatives have been explored, revealing the significance of heterocyclic compounds in combating microbial infections. Wardkhan et al. (2008) discussed the synthesis of thiazole derivatives and their efficacy against bacterial and fungal isolates, showcasing the application of such compounds in addressing antimicrobial resistance【Wardkhan, M. Youssef, Faten I. Hamed, & S. Ouf, 2008】(https://consensus.app/papers/approaches-synthesis-thiazoles-their-fused-derivatives-wardkhan/1c52eb0dd5b153e1bb351a09cb392418/?utm_source=chatgpt).

Anticancer Properties

The exploration of heterocyclic compounds extends to their application in cancer research, where their potential as anticancer agents is examined. Gomha et al. (2016) synthesized bis-pyrazolyl-thiazoles incorporating the thiophene moiety, evaluating their anti-tumor activities against hepatocellular carcinoma cell lines. This work illustrates the promise of such chemical entities in developing novel anticancer drugs【Gomha, M. M. Edrees, & Farag M. A. Altalbawy, 2016】(https://consensus.app/papers/synthesis-characterization-some-bispyrazolylthiazoles-gomha/b12a880cf78e5dc28033405694d2e445/?utm_source=chatgpt).